1-(3-methylcyclohexyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(3-methylcyclohexyl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H24N2O/c1-10-3-2-4-12(9-10)15-7-5-11(6-8-15)13(14)16/h10-12H,2-9H2,1H3,(H2,14,16)
• InChI Key: YBANFNLAJNEODD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCC(CC2)C(=O)N
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

1-(3-methylcyclohexyl)-4-piperidinecarboxamide, also known as MXE, is a synthetic dissociative drug that has gained popularity among recreational drug users in recent years. MXE is a derivative of ketamine, a well-known anesthetic drug that is used in both human and veterinary medicine. MXE has been shown to have similar effects to ketamine, but with a longer duration of action and a more potent effect. The purpose of

Mechanism of Action

1-(3-methylcyclohexyl)-4-piperidinecarboxamide acts as a non-competitive antagonist at the NMDA receptor, which is involved in the regulation of glutamate, an important neurotransmitter in the brain. This compound also interacts with other receptors, including the sigma-1 receptor and the dopamine transporter. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the inhibition of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including dissociation, euphoria, hallucinations, and changes in perception and cognition. This compound has also been shown to increase heart rate and blood pressure, as well as produce respiratory depression at high doses. This compound has been shown to have a longer duration of action than ketamine, with effects lasting up to 6-8 hours.

Advantages and Limitations for Lab Experiments

1-(3-methylcyclohexyl)-4-piperidinecarboxamide has several advantages for use in lab experiments, including its potency and longer duration of action compared to ketamine. This compound is also relatively easy to synthesize and purify. However, this compound is a relatively new drug and has not been extensively studied in humans or animals. This compound also has potential for abuse and toxicity, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 1-(3-methylcyclohexyl)-4-piperidinecarboxamide, including its potential therapeutic uses in treating depression, anxiety, and other psychiatric disorders. This compound may also be useful in studying the role of the NMDA receptor in the development and progression of neurological disorders such as Alzheimer's disease and schizophrenia. Further research is needed to fully understand the mechanism of action and potential therapeutic uses of this compound.

Synthesis Methods

1-(3-methylcyclohexyl)-4-piperidinecarboxamide is synthesized from 3-methylcyclohexanone and 4-piperidone. The reaction is catalyzed by a base, such as potassium carbonate, and proceeds through an imine intermediate. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

1-(3-methylcyclohexyl)-4-piperidinecarboxamide has been used in scientific research to study the effects of dissociative drugs on the brain and behavior. This compound has been shown to produce similar effects to ketamine, including dissociation, euphoria, and hallucinations. This compound has also been used to study the role of the N-methyl-D-aspartate (NMDA) receptor in the brain, which is believed to be involved in learning and memory.